N-(3-chlorophenyl)-3-nitro-4-[(2-phenylethyl)amino]benzamide

• IUPAC Name: N-(3-chlorophenyl)-3-nitro-4-(2-phenylethylamino)benzamide
• InChI: InChI=1S/C21H18ClN3O3/c22-17-7-4-8-18(14-17)24-21(26)16-9-10-19(20(13-16)25(27)28)23-12-11-15-5-2-1-3-6-15/h1-10,13-14,23H,11-12H2,(H,24,26)
• InChI Key: HGTUANWCNJUIAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=C(C=C(C=C2)C(=O)NC3=CC(=CC=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol

Description

N-(3-chlorophenyl)-3-nitro-4-[(2-phenylethyl)amino]benzamide, commonly known as CNPA, is a synthetic compound that belongs to the class of organic compounds known as nitrobenzenes. It is a potential drug candidate that has been extensively studied for its therapeutic applications.

Mechanism of Action

The mechanism of action of CNPA is not fully understood, but it is believed to act by inhibiting various cellular processes such as angiogenesis, cell proliferation, and inflammation. It has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins. This inhibition leads to the suppression of angiogenesis, which is essential for the growth and spread of cancer cells. CNPA has also been shown to inhibit the activity of phosphodiesterase (PDE), which is involved in the regulation of intracellular levels of cyclic nucleotides. This inhibition leads to the suppression of inflammation and cell proliferation.
Biochemical and Physiological Effects
CNPA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of MMPs, PDE, and various pro-inflammatory cytokines. It has also been shown to induce apoptosis and inhibit angiogenesis. In addition, CNPA has been shown to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

CNPA has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has also been extensively studied for its therapeutic applications, which makes it a potential drug candidate. However, CNPA has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, its potential side effects and toxicity have not been fully investigated.

Future Directions

There are several future directions for the study of CNPA. One direction is to investigate its potential therapeutic applications in other fields such as cardiovascular diseases and diabetes. Another direction is to study its mechanism of action in more detail, which could lead to the discovery of new drug targets. In addition, the potential side effects and toxicity of CNPA need to be investigated in more detail to ensure its safety for human use. Finally, the synthesis method of CNPA could be optimized to improve its yield and purity.

Scientific Research Applications

CNPA has been studied for its potential therapeutic applications in various fields such as cancer, neurodegenerative diseases, and inflammation. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, CNPA has been studied for its potential to protect neurons from oxidative stress and inflammation. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.